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Compound of Interest

Compound Name: Thp-peg8-thp

Cat. No.: B11930937

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the
chemical compound Thp-peg8-thp. The following procedural guidance is designed to ensure
the safe handling, storage, and disposal of this compound in a laboratory setting.

Hazard Identification and Summary

Thp-peg8-thp is a chemical compound comprised of a polyethylene glycol (PEG) core (with
eight ethylene glycol units) and protected by a tetrahydropyranyl (THP) group at each end.
While a specific Safety Data Sheet (SDS) for Thp-peg8-thp is not readily available, a hazard
assessment can be made by considering its constituent parts.

o Polyethylene Glycol (PEG): Generally considered to have low toxicity and is biodegradable.
However, it can act as a carrier for other molecules, potentially increasing their absorption.

o Tetrahydropyranyl (THP) Ethers: THP is a protecting group for alcohols. THP ethers are
stable under basic conditions but are sensitive to acids, which will cleave the ether bond. The
parent compound, tetrahydropyran, is flammable and can cause skin and eye irritation.

A summary of the potential hazards is presented in the table below.
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Hazard Category Description

THP ethers are sensitive to acidic conditions
and will hydrolyze to release the parent alcohol

Chemical Reactivity and 5-hydroxypentanal.[1][2] They are generally
stable in the presence of strong bases,

organometallics, and hydrides.[3]

While polyethylene glycol itself has low
flammability, the tetrahydropyran component is
a flammable liquid.[1] The overall flammability of
Flammability Thp-peg8-thp is likely low due to the high
molecular weight and the presence of the PEG
chain, but it should be kept away from ignition

sources.

Direct contact may cause skin and eye irritation.
Inhalation of aerosols or dust should be

Health Hazards ) ] ) )
avoided. The toxicological properties of Thp-

peg8-thp have not been fully investigated.

Personal Protective Equipment (PPE)

The following table outlines the recommended personal protective equipment for handling Thp-
peg8-thp in a laboratory setting.
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Body Part Recommended PPE Rationale

Safety glasses with side

shields or chemical splash )

) Protects against splashes and

goggles. A face shield should
Eyes/Face ] aerosols that could cause eye

be worn when handling larger S

N ) irritation.

quantities or when there is a

significant splash risk.

Disposable nitrile gloves. For

prolonged contact or when

handling concentrated Prevents skin contact and
Hands ) ) )

solutions, consider double- absorption.

gloving or using thicker,

chemical-resistant gloves.

A standard laboratory coat. A

chemically resistant apron ) )

Protects clothing and skin from
Body should be worn over the lab ) o
) spills and contamination.
coat when handling larger
quantities.
Prevents injuries from spills

Feet Closed-toe shoes.

and dropped objects.

Respiratory

Not generally required if
handled in a well-ventilated
area or a fume hood. If
aerosols or dust may be
generated, a NIOSH-approved

respirator may be necessary.

Minimizes the risk of inhaling

the compound.

Operational Plan: Step-by-Step Guidance

The following workflow provides a step-by-step guide for the safe handling of Thp-peg8-thp

from receipt to disposal.
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Operational Workflow for Handling Thp-peg8-thp

1. Receiving and Inspection
- Verify container integrity.
- Check label for correct identification.

;

2. Storage
- Store in a cool, dry, well-ventilated area.
- Keep away from acids and oxidizing agents.

l

3. Preparation for Use
- Work in a fume hood.
- Don appropriate PPE.
- Allow to come to room temperature before opening.

:

4. Handling and Use
- Use smallest quantities necessary.
- Avoid generating dust or aerosols.
- Use compatible equipment (e.g., glass, stainless steel).

Spill Response
- Evacuate area.
- Absorb with inert material.
- Ventilate area and clean with appropriate solvent.

5. Waste Collection
- Segregate waste streams (solid, liquid).
- Collect in clearly labeled, sealed containers.

6. Disposal
- Dispose of as chemical waste through institutional EHS.
- Do not pour down the drain.

Click to download full resolution via product page

Operational Workflow for Handling Thp-peg8-thp

» Upon receipt, visually inspect the container for any signs of damage or leakage.
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 Verify that the label on the container matches the product ordered.
» Store the container in a cool, dry, and well-ventilated area.
o Keep away from incompatible materials such as strong acids and oxidizing agents.

 All handling of open containers should be conducted in a certified chemical fume hood to
minimize inhalation exposure.

» Before use, ensure all necessary PPE is donned correctly.

« |If the compound has been stored at a low temperature, allow the container to equilibrate to
room temperature before opening to prevent condensation of moisture.

e Only handle the quantity of material necessary for the experiment.
 If the compound is a solid, avoid creating dust. If it is a liquid, avoid generating aerosols.

» Use laboratory equipment made of compatible materials, such as glass or stainless steel.
Polyethylene may also be suitable for short-term contact.[4]

Disposal Plan

Proper disposal of Thp-peg8-thp and any contaminated materials is crucial to ensure
environmental safety and regulatory compliance.

» Liquid Waste: Collect all liquid waste containing Thp-peg8-thp in a dedicated, clearly
labeled, and sealed waste container.

» Solid Waste: Dispose of contaminated solid waste (e.g., gloves, weigh paper, pipette tips) in
a separate, labeled solid waste container.

e Sharps: Any contaminated sharps (e.g., needles, razor blades) must be disposed of in a
designated sharps container.

o All waste containing Thp-peg8-thp must be disposed of as hazardous chemical waste.
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» Follow your institution's Environmental Health and Safety (EHS) guidelines for chemical
waste disposal.

e Do not dispose of Thp-peg8-thp down the drain or in the regular trash. While polyethylene
glycol is biodegradable, the overall compound should be treated as chemical waste.

Spill and Emergency Procedures
In the event of a spill or accidental exposure, follow these procedures immediately.
o Small Spills (in a fume hood):

o Absorb the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial
sorbent pads).

o Collect the absorbent material and any contaminated surfaces into a sealed container for
chemical waste disposal.

o Clean the spill area with a suitable solvent (e.g., isopropanol, ethanol), and collect the
cleaning materials as hazardous waste.

o Large Spills (outside a fume hood):
o Evacuate the immediate area and alert others.
o If safe to do so, increase ventilation to the area.
o Contact your institution's EHS or emergency response team for assistance.

o Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes. Remove contaminated clothing.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

 Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial
respiration. Seek medical attention.
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« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

By adhering to these safety and handling guidelines, researchers can minimize risks and
ensure a safe laboratory environment when working with Thp-peg8-thp. Always consult your
institution's specific safety protocols and procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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